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Compound of Interest

Compound Name: Uniblue A

Cat. No.: B1208467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling guidelines for

Uniblue A powder, a reactive protein stain. The information is compiled from various safety

data sheets and product information, offering a centralized resource for laboratory personnel.

This guide is intended to supplement, not replace, institutional safety protocols and standard

operating procedures.

Chemical and Physical Properties
Uniblue A, also known as Acid Blue 215, is a dark blue powder.[1] A summary of its key

physical and chemical properties is presented in Table 1. This information is crucial for proper

storage, handling, and experimental design.
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Property Value Reference

Synonyms
Acid Blue 215, Uniblue A

sodium salt
[2][3]

CAS Number 14541-90-3 [2][3]

Molecular Formula C₂₂H₁₅N₂NaO₇S₂ [2][3]

Molecular Weight 506.48 g/mol [2][3]

Appearance Dark blue powder [1]

Melting Point >300 °C [3]

λmax 596 nm [3]

Form Powder [3]

Hazard Identification and Safety Precautions
Uniblue A powder is classified as harmful if swallowed and may cause irritation to the eyes,

skin, and respiratory tract.[1][4] The toxicological properties of this material have not been fully

investigated.[1]
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Hazard Description
Precautionary
Statements

Reference

Acute Oral Toxicity Harmful if swallowed.

P264: Wash skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product. P301 +

P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P501:

Dispose of

contents/container to

an approved waste

disposal plant.

[3]

Eye Irritation
May cause eye

irritation.

Wear appropriate

protective eyeglasses

or chemical safety

goggles.

[1]

Skin Irritation
May cause skin

irritation.

Wear appropriate

protective gloves to

prevent skin

exposure.

[1]

Respiratory Irritation
May cause respiratory

tract irritation.

Avoid generating

dusty conditions. Use

with adequate

ventilation.

[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Uniblue A powder:
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PPE Specification Reference

Eye Protection

Appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1]

Hand Protection

Wear appropriate protective

gloves to prevent skin

exposure.

[1]

Skin and Body Protection

Wear appropriate protective

clothing to minimize contact

with skin.

[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[1]

Handling and Storage
Proper handling and storage of Uniblue A powder are essential to maintain its integrity and

ensure laboratory safety.
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Aspect Guideline Reference

Handling

Wash thoroughly after

handling. Use with adequate

ventilation. Minimize dust

generation and accumulation.

Avoid contact with eyes, skin,

and clothing. Keep container

tightly closed. Avoid ingestion

and inhalation.

[1]

Storage

Store in a tightly closed

container. Store in a cool, dry,

well-ventilated area away from

incompatible substances and

foodstuff containers. Protect

containers against physical

damage.

[1][4]

Incompatible Materials

Avoid contamination with

oxidizing agents (e.g., nitrates,

oxidizing acids, chlorine

bleaches).

[4]

Emergency Procedures
In the event of exposure or a spill, the following first aid and spill response procedures should

be followed.
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Situation Procedure Reference

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[1]

Skin Contact

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes. Wash clothing before

reuse.

[1]

Ingestion

Never give anything by mouth

to an unconscious person. Get

medical aid. Do NOT induce

vomiting. If conscious and

alert, rinse mouth and drink 2-4

cupfuls of milk or water.

[1]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1]

Spills/Leaks

Vacuum or sweep up material

and place into a suitable

disposal container. Clean up

spills immediately, observing

precautions in the Protective

Equipment section. Avoid

generating dusty conditions.

Provide ventilation. For major

spills, alert emergency

responders.

[1][4]
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Experimental Protocols
Uniblue A is primarily used as a reactive protein stain for covalent pre-gel staining.[2][5][6] A

detailed experimental protocol for this application is provided below.

Protocol: Covalent Pre-Gel Staining of Proteins
Prepare Derivatization Buffer: 100 mM NaHCO₃, 10% SDS, pH 8-9.

Prepare Uniblue A Solution: Dissolve Uniblue A in the derivatization buffer to a

concentration of 200 mM.

Sample Preparation: Add 10 µL of the 200 mM Uniblue A solution to 90 µL of the protein

solution.

Staining: Heat the sample at 100°C for 1 minute.

Reduction: Add 100 µL of a reducing solution (10% glycerol, 20 mM dithiothreitol [DTT] in

200 mM Tris buffer, pH 6.8). Excess Uniblue A will react with Tris, forming a blue compound

that acts as a running front indicator.

Heating: Heat the sample for another minute at 100°C to ensure efficient reduction, then cool

to room temperature.

Alkylation: Add 20 µL of an alkylation solution containing 550 mM iodoacetamide (IAA) and

incubate for 5 minutes.

Electrophoresis: The samples are now ready to be subjected to SDS-PAGE.

Note: For dry protein samples or samples in amine-free buffers, they can be directly diluted

with the derivatization buffer to 5 mg/mL. For other samples, a prior trichloroacetic acid

(TCA)/acetone precipitation or buffer exchange by ultrafiltration is recommended.[5][6]

Visualizations
The following diagrams illustrate key workflows for the safe handling and experimental use of

Uniblue A powder.
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Preparation and Handling

Experimentation

Cleanup and Disposal
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Store in Cool, Dry, 
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Don Appropriate PPE 
(Goggles, Gloves, Lab Coat)
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Ventilated Enclosure
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Perform Experiment

Decontaminate Work Area

Doff PPE
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(Solid and Liquid)
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Caption: General laboratory workflow for handling Uniblue A powder.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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